Cas no 512838-49-2 (2-({1-3-(methoxycarbonyl)-4,5-dimethylthiophen-2-yl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid)

• Product Name: 2-({1-3-(methoxycarbonyl)-4,5-dimethylthiophen-2-yl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid
• CAS No: 512838-49-2
• MF: C₁₉H₁₇NO₆S₂
• MW: 419.471382856369
• CID: 5943955
• PubChem ID: 2919103
• Update Time: 2025-05-22

2-({1-3-(methoxycarbonyl)-4,5-dimethylthiophen-2-yl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-(methoxycarbonyl)-4,5-dimethylthiophen-2-yl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid
• 2-[1-(3-methoxycarbonyl-4,5-dimethylthiophen-2-yl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• 3-Thiophenecarboxylic acid, 2-[3-[(2-carboxyphenyl)thio]-2,5-dioxo-1-pyrrolidinyl]-4,5-dimethyl-, 3-methyl ester
• F1457-0027
• 512838-49-2
• SMR000298859
• 2-({1-[3-(methoxycarbonyl)-4,5-dimethyl-2-thienyl]-2,5-dioxo-3-pyrrolidinyl}thio)benzoic acid
• AB00295692-02
• SR-01000246457-1
• 2-({1-[3-(methoxycarbonyl)-4,5-dimethylthiophen-2-yl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid
• 2-((1-(3-(methoxycarbonyl)-4,5-dimethylthiophen-2-yl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid
• AKOS002258204
• AKOS016318990
• CHEMBL1571590
• SR-01000246457
• Oprea1_413855
• HMS2641O23
• MLS000690612

• Inchi： 1S/C19H17NO6S2/c1-9-10(2)27-17(15(9)19(25)26-3)20-14(21)8-13(16(20)22)28-12-7-5-4-6-11(12)18(23)24/h4-7,13H,8H2,1-3H3,(H,23,24)
• InChI Key： ZGRNSGLNFMNIKN-UHFFFAOYSA-N
• SMILES： C1(N2C(=O)CC(SC3=CC=CC=C3C(O)=O)C2=O)SC(C)=C(C)C=1C(OC)=O

Computed Properties

• Exact Mass: 419.04972961g/mol
• Monoisotopic Mass: 419.04972961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 715.8±60.0 °C(Predicted)
• pka: 3.39±0.36(Predicted)

Additional information on 2-({1-3-(methoxycarbonyl)-4,5-dimethylthiophen-2-yl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid

Compound CAS No 512838-49-2: 2-{[1-(3-(Methoxycarbonyl)-4,5-dimethylthiophen-2-yl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic Acid

The compound with CAS No 512838-49-2, known as 2-{[1-(3-(Methoxycarbonyl)-4,5-dimethylthiophen-2-yl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the context of anti-inflammatory and antioxidant properties.

The molecular structure of this compound is characterized by a benzoic acid moiety linked to a sulfanyl group, which is further connected to a pyrrolidinone ring system. The pyrrolidinone ring is substituted with a thiophene derivative, specifically a 3-(methoxycarbonyl)-4,5-dimethylthiophene group. This arrangement creates a complex yet functional molecule that exhibits versatile reactivity and selectivity in chemical reactions.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to enhance the efficiency and scalability of its production. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields and better purity levels. Such advancements are crucial for translating laboratory findings into industrial applications.

In terms of biological activity, this compound has shown remarkable potential as an anti-inflammatory agent. Preclinical studies indicate that it inhibits key inflammatory pathways, such as the NF-kB signaling cascade, which is implicated in chronic inflammatory diseases like arthritis and cardiovascular disorders. Additionally, its antioxidant properties make it a candidate for protecting cells from oxidative stress-induced damage.

The thiophene moiety in the molecule plays a critical role in its pharmacokinetic profile. Studies have shown that the presence of electron-withdrawing groups like methoxycarbonyl enhances the solubility and bioavailability of the compound. This attribute is particularly advantageous for drug delivery systems that require efficient absorption and distribution.

Moreover, the sulfanyl group attached to the benzoic acid moiety contributes to the molecule's stability and reactivity. Research has revealed that this group facilitates redox reactions, making it suitable for applications in electrochemical sensors and energy storage devices.

In conclusion, CAS No 512838-49-2 represents a cutting-edge compound with multifaceted applications across chemistry and pharmacology. Its unique structure and promising biological activities position it as a valuable asset in drug discovery and material science. Continued research will undoubtedly unlock further potentials of this intriguing molecule.